Cas no 1977495-97-8 (Trilaciclib hydrochloride)

• Product Name: Trilaciclib hydrochloride
• CAS No: 1977495-97-8
• MF: C₂₄H₃₂Cl₂N₈O
• MW: 519.469882011414
• CID: 4632335
• PubChem ID: 124081865
• Update Time: 2025-10-29

Trilaciclib hydrochloride Chemical and Physical Properties

Names and Identifiers

• Trilaciclib hydrochloride
• Trilaciclib dihydrochloride
• Trilaciclib (hydrochloride)
• 4BX07W725T
• 2-[[5-(4-methylpiperazin-1-yl)pyridin-2-yl]amino]spiro[7,8-dihydropyrazino[5,6]pyrrolo[1,2-d]pyrimidine-9,1//'-cyclohexane]-6-one;dihydrochloride
• G1T28 dihydrochloride
• Trilaciclib hydrochloride(G1T28)
• BCP25727
• SB19784
• G1T28 dihydrochloride;Trilaciclib 2HCl
• G1T28 hydrochloride
• UNII-4BX07W725T
• Cosela
• AT27978
• 12'-{[5-(4-methylpiperazin-1-yl)pyridin-2-yl]amino}-2',5',11',13'-tetraazaspiro[cyclohexane-1,3'-tricyclo[7.4.0.0,tridecane]-1'(13'),7',9',11'-tetraen-6'-one dihydrochloride
• 2'-[[5-(4-Methylpiperazin-1-yl)pyridin-2-yl]amino}-7',8'-dihydro-6'H-spiro[cyclohexane-1,9'-pyrazino[1',2':1,5]pyrrolo[2,3-d]pyrimidin]-6'-one, hydrochloride (1:2)
• CED49597
• AC-36548
• CHEMBL4650272
• 4-[[5-(4-methylpiperazin-1-yl)pyridin-2-yl]amino]spiro[1,3,5,11-tetrazatricyclo[7.4.0.02,7]trideca-2,4,6,8-tetraene-13,1'-cyclohexane]-10-one;dihydrochloride
• 1374635-07-0
• Trilaciclib hydrochloride(G1T28)?
• D11987
• TRILACICLIB DIHYDROCHLORIDE [ORANGE BOOK]
• trilaciclib 2HCl
• AKOS040740451
• EX-A4296
• TRILACICLIB DIHYDROCHLORIDE [WHO-DD]
• 12'-{[5-(4-methylpiperazin-1-yl)pyridin-2-yl]amino}-2',5',11',13'-tetraazaspiro[cyclohexane-1,3'-tricyclo[7.4.0.0(2),]tridecane]-1'(13'),7',9',11'-tetraen-6'-one dihydrochloride
• 2'-((5-(4-Methylpiperazin-1-yl)pyridin-2-yl)amino)-7',8'-dihydro-6'hspiro(cyclohexane-1,9'-pyrazino(1',2':1,5)pyrrolo(2,3-d)pyrimidin)-6'-one dihydrochloride
• 2'-((5-(4-Methylpiperazin-1-yl)pyridin-2-yl)amino)-7',8'-dihydro-6'H-spiro[cyclohexane-1,9'-pyrazino[1',2':1,5]pyrrolo[2,3-d]pyrimidin]-6'-one dihydrochloride
• HY-101467A
• 12'-{[5-(4-methylpiperazin-1-yl)pyridin-2-yl]amino}-2',5',11',13'-tetraazaspiro[cyclohexane-1,3'-tricyclo[7.4.0.0(2),?]tridecane]-1'(13'),7',9',11'-tetraen-6'-one dihydrochloride
• 1977495-97-8
• 12'-{[5-(4-methylpiperazin-1-yl)pyridin-2-yl]amino}-2',5',11',13'-tetraazaspiro[cyclohexane-1,3'-tricyclo[7.4.0.0(2),]tridecane]-1'(9'),7',10',12'-tetraen-6'-one dihydrochloride
• Spiro(cyclohexane-1,9'(6'H)-pyrazino(1',2':1,5)pyrrolo(2,3-d)pyrimidin)-6'-one, 7',8'-dihydro-2'-((5-(4-methyl-1-piperazinyl)-2-pyridinyl)amino)-, hydrochloride (1:2)
• MS-29631
• Cosela (TN)
• CS-7942

• Inchi： 1S/C24H30N8O.2ClH/c1-30-9-11-31(12-10-30)18-5-6-20(25-15-18)28-23-26-14-17-13-19-22(33)27-16-24(7-3-2-4-8-24)32(19)21(17)29-23;;/h5-6,13-15H,2-4,7-12,16H2,1H3,(H,27,33)(H,25,26,28,29);2*1H
• InChI Key： BRCYOXKEDFAUSA-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C2=CC3=CN=C(NC4C=CC(=CN=4)N4CCN(C)CC4)N=C3N2C2(CN1)CCCCC2

Computed Properties

• Exact Mass: 518.207613g/mol
• Monoisotopic Mass: 518.207613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 707
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.2
• Molecular Weight: 519.5g/mol

Trilaciclib hydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on Trilaciclib hydrochloride

Trilaciclib Hydrochloride: A Comprehensive Overview

Trilaciclib hydrochloride, also known as CAS No. 1977495-97-8, is a novel compound that has garnered significant attention in the field of oncology due to its potential as a chemoprotective agent. This compound is primarily investigated for its ability to mitigate chemotherapy-induced myelosuppression, a common and serious side effect of cancer treatments. The development of trilaciclib hydrochloride represents a promising advancement in the quest to improve the quality of life for cancer patients undergoing chemotherapy.

The mechanism of action of trilaciclib hydrochloride involves the inhibition of cyclin-dependent kinases (CDKs), particularly CDK4 and CDK6, which are critical regulators of the cell cycle. By targeting these kinases, trilaciclib hydrochloride can arrest the proliferation of rapidly dividing cells, such as those found in bone marrow, thereby protecting them from the damaging effects of chemotherapy. This selective approach minimizes systemic toxicity while maximizing the protective effect on hematopoietic stem cells.

Recent clinical trials have demonstrated the efficacy and safety profile of trilaciclib hydrochloride. In a phase III trial, patients receiving chemotherapy for metastatic breast cancer experienced significantly reduced incidences of severe neutropenia when treated with trilaciclib hydrochloride. These findings underscore the potential of this compound to serve as a valuable adjunct to standard chemotherapy regimens, particularly for patients at high risk of myelosuppression.

Beyond its chemoprotective properties, ongoing research is exploring the broader therapeutic applications of trilaciclib hydrochloride. Preclinical studies suggest that it may also exhibit direct antitumor activity by targeting cancer cells that rely on CDK4/6 signaling for proliferation. This dual functionality—protecting healthy tissues while potentially attacking cancer cells—positions trilaciclib hydrochloride as a versatile agent in oncology.

The development of trilaciclib hydrochloride has been driven by a deep understanding of cell cycle regulation and its implications in both normal and malignant cells. By leveraging advancements in molecular biology and pharmacology, researchers have refined the compound's structure to optimize its efficacy and minimize off-target effects. The result is a highly specific inhibitor with a favorable safety profile.

In terms of clinical application, trilaciclib hydrochloride is administered intravenously prior to chemotherapy sessions. Its short half-life allows for precise dosing and reduces the risk of cumulative toxicity. This convenient administration schedule makes it an attractive option for integration into existing treatment protocols.

The regulatory landscape surrounding trilaciclib hydrochloride is also evolving rapidly. Regulatory agencies worldwide are closely monitoring ongoing trials to assess its potential for approval across various indications. Positive results from these trials could pave the way for widespread adoption of this innovative therapy.

In conclusion, trilaciclib hydrochloride, CAS No. 1977495-97-8, represents a significant leap forward in cancer therapy. Its unique mechanism of action, robust clinical data, and promising future applications make it a compelling candidate for addressing one of the most challenging aspects of chemotherapy—myelosuppression. As research continues to unfold, the role of trilaciclib hydrochloride in oncology is likely to expand, offering new hope for patients battling cancer.